Cas no 109055-38-1 (N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline)

• Product Name: N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline
• CAS No: 109055-38-1
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 1094154
• PubChem ID: 13878768
• Update Time: 2025-05-22

N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline
• N,N-dimethyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)aniline
• 109055-38-1
• N,N-dimethyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylaniline
• AKOS022188810
• SCHEMBL10797863

• Inchi： 1S/C14H13N3O/c1-17(2)11-7-5-10(6-8-11)14-16-13-12(18-14)4-3-9-15-13/h3-9H,1-2H3
• InChI Key： HNTJFKFJQHIPJB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2N=C1C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 239.105862047g/mol
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline

N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline (CAS No. 109055-38-1): A Comprehensive Overview

N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline, with the CAS registry number 109055-38-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic heterocycles, specifically featuring an oxazolo[4,5-b]pyridine moiety attached to a dimethylaminophenyl group. The structure of this compound is characterized by its unique combination of nitrogen-containing rings and substituents, which contribute to its diverse chemical and biological properties.

The synthesis of N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline typically involves multi-step processes that include nucleophilic aromatic substitution, coupling reactions, and oxidation steps. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocycles. For instance, researchers have employed microwave-assisted synthesis to streamline the formation of the oxazolo[4,5-b]pyridine ring system, significantly reducing reaction times while maintaining high yields.

One of the most notable applications of this compound lies in its potential as a building block for drug discovery. The oxazolo[4,5-b]pyridine moiety is known to exhibit various bioactivities, including antitumor and antibacterial properties. Recent studies have demonstrated that N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline derivatives can modulate key enzymes involved in cancer progression, such as tyrosine kinases and histone deacetylases. These findings underscore the importance of this compound in developing novel therapeutic agents.

In addition to its pharmacological relevance, N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline has also been explored for its electronic properties. The presence of electron-withdrawing groups and conjugated systems within its structure makes it a promising candidate for applications in organic electronics. Recent research has focused on incorporating this compound into organic field-effect transistors (OFETs), where it has shown potential as a semiconducting material due to its high charge carrier mobility.

The physical properties of N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline are also worth noting. It exhibits a melting point of approximately 230°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicative of its conjugated π-system. These properties make it suitable for various analytical techniques, including UV spectroscopy and fluorescence imaging.

From a structural standpoint, the molecule's stability is enhanced by the rigid nature of its heterocyclic ring system. This stability is crucial for maintaining its bioactivity and electronic functionality under varying conditions. Recent computational studies have utilized density functional theory (DFT) to analyze the electronic structure of this compound, providing insights into its reactivity and potential interactions with biological targets.

In conclusion, N,N-Dimethyl-4-(oxazolo[4,5-b]pyridin-2-yl)aniline (CAS No. 109055-38